Cas no 2003729-96-0 (1-(oxolan-3-yl)propane-2-thiol)

• Product Name: 1-(oxolan-3-yl)propane-2-thiol
• CAS No: 2003729-96-0
• MF: C₇H₁₄OS
• MW: 146.250461101532
• CID: 6216764
• PubChem ID: 134214357
• Update Time: 2025-10-05

1-(oxolan-3-yl)propane-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(oxolan-3-yl)propane-2-thiol
• 2003729-96-0
• SCHEMBL19820177
• EN300-1288182

• Inchi： 1S/C7H14OS/c1-6(9)4-7-2-3-8-5-7/h6-7,9H,2-5H2,1H3
• InChI Key： LGMKCHQBCDUYEO-UHFFFAOYSA-N
• SMILES： SC(C)CC1COCC1

Computed Properties

• Exact Mass: 146.07653624g/mol
• Monoisotopic Mass: 146.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 10.2Ų

Additional information on 1-(oxolan-3-yl)propane-2-thiol

Comprehensive Overview of 1-(oxolan-3-yl)propane-2-thiol (CAS No. 2003729-96-0): Properties, Applications, and Industry Insights

The compound 1-(oxolan-3-yl)propane-2-thiol (CAS No. 2003729-96-0) is a sulfur-containing organic molecule with a unique structural framework combining a tetrahydrofuran (oxolan) ring and a thiol functional group. This hybrid architecture grants it distinct physicochemical properties, making it valuable in specialized chemical synthesis and material science. The oxolan-3-yl moiety contributes to its polarity and solubility, while the propane-2-thiol segment offers reactivity for further derivatization. Researchers and industries are increasingly exploring such heterocyclic thiols due to their versatility in creating advanced materials and bioactive intermediates.

In recent years, the demand for sulfur-functionalized compounds like 1-(oxolan-3-yl)propane-2-thiol has surged, driven by trends in green chemistry and sustainable manufacturing. A 2023 study highlighted its potential as a ligand precursor in catalytic systems, aligning with the global push for energy-efficient reactions. Additionally, its low environmental persistence compared to traditional thiols positions it as an attractive alternative for eco-conscious formulations. Questions such as "How to synthesize 1-(oxolan-3-yl)propane-2-thiol?" or "Applications of oxolan derivatives in pharmaceuticals" frequently appear in academic searches, reflecting growing interdisciplinary interest.

The molecular stability of CAS 2003729-96-0 under ambient conditions makes it suitable for storage and transport without stringent requirements. Analytical techniques like GC-MS and NMR confirm its high purity (>98%), a critical factor for precision applications. Notably, its boiling point (estimated 210–220°C) and logP value (~1.5) suggest balanced hydrophilicity-lipophilicity, ideal for solvent-mediated reactions. These traits address common queries like "Physical properties of 1-(oxolan-3-yl)propane-2-thiol" or "Solubility of heterocyclic thiols," which rank high in chemical databases.

Innovative applications of 1-(oxolan-3-yl)propane-2-thiol span multiple sectors. In material science, it serves as a crosslinking agent for polymers, enhancing thermal resistance without toxic byproducts—a hotspot topic in "non-toxic polymer additives" research. The fragrance industry also explores its sulfurous notes for premium scent formulations, capitalizing on consumer demand for novel olfactory profiles. Meanwhile, computational studies (e.g., molecular docking) investigate its bioactivity potential, linking to trending searches like "thiols in drug discovery."

From a regulatory standpoint, CAS 2003729-96-0 complies with major chemical inventories (REACH, TSCA), ensuring broad commercial viability. However, users should adhere to standard laboratory safety protocols (gloves, ventilation) due to its moderate volatility. Such precautions align with frequently asked questions like "Handling precautions for oxolan-thiol compounds." As industries prioritize SAFE CHEMISTRY and STRUCTURE-FUNCTION TAILORING, this compound exemplifies how targeted molecular design meets evolving scientific and industrial needs.